Cas no 52249-86-2 (1-[2-(benzyloxy)-4-methoxyphenyl]ethan-1-one)

• Product Name: 1-[2-(benzyloxy)-4-methoxyphenyl]ethan-1-one
• CAS No: 52249-86-2
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 936638
• PubChem ID: 2801543
• Update Time: 2025-04-19

1-[2-(benzyloxy)-4-methoxyphenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(benzyloxy)-4-methoxyphenyl]ethan-1-one
• 1-(4-methoxy-2-phenylmethoxyphenyl)ethanone
• HMS547C14
• 1-(2-(Benzyloxy)-4-methoxyphenyl)ethan-1-one
• DTXSID40384270
• SCHEMBL6450099
• 1-(2-(Benzyloxy)-4-methoxyphenyl)ethanone
• CS-0275101
• 52249-86-2
• Maybridge1_001994
• EN300-42480
• J-504088
• AKOS008408714
• CCG-235218

• Inchi： 1S/C16H16O3/c1-12(17)15-9-8-14(18-2)10-16(15)19-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• InChI Key： WGYPDEBVTGVYAB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C=CC=1C(C)=O)OC

Computed Properties

• Exact Mass: 256.11000
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.47680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones